BENG“E Safety Operating Guide

Check Availability & Pricing

2-Methoxy-4'-nitrobenzophenone proper
disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Methoxy-4'-nitrobenzophenone
CAS No.: 42495-50-1
Cat. No.: B1356294
Get Quote
. J

Executive Summary: Operational Directives

Stop and Read: 2-Methoxy-4'-nitrobenzophenone (CAS 42495-50-1) is a nitro-aromatic
ketone.[1] While not classified as an explosive under standard transport regulations (unlike
polynitrated aromatics), the nitro group confers thermal instability potential, and the
benzophenone core suggests photo-activity and aquatic toxicity.

Immediate Disposal Actions:

e Solids: Segregate into Hazardous Waste (Solid) - Toxic/lIrritant.[1] Do not mix with strong
oxidizers or reducing agents.

 Liquids: Dispose of as Non-Halogenated Organic Solvent Waste (unless dissolved in
DCM/Chloroform).

« Critical Prohibition: Never dispose of this compound down the drain. It is toxic to aquatic life
with long-lasting effects (H411/H412).[1]
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Chemical Identity & Hazard Profile

To properly dispose of a chemical, you must understand what drives its reactivity. This
compound combines an electron-withdrawing nitro group with an electron-donating methoxy
group on a benzophenone scaffold.[1]

Parameter Technical Specification

Chemical Name 2-Methoxy-4'-nitrobenzophenone

42495-50-1 (Isomer specific); Note: Often

CAS Number confused with 4-Methoxy isomer (CAS 1151-94-
6)

Molecular Formula C14H11NOa

Physical State Yellow crystalline solid

Skin/Eye Irritant (H315, H319), STOT-SE

Primary Hazards _ .
(H335), Aquatic Chronic (H411)

>100°C (Predicted) - Combustible but not
Flammable

Flash Point

o Strong Bases (forms nitronate salts), Strong
Incompatibilities ) )
Reducers (hydrazine/metal hydrides)

Scientist’s Insight: The nitro group at the 4' position is susceptible to reduction. If this waste is
inadvertently mixed with strong reducing agents (like Sodium Borohydride waste) in a closed
container, it can generate heat and pressure (exothermic reduction to amine). Always
segregate nitro-compounds from hydride waste streams.

Waste Classification Logic (RCRA & Global
Standards)

In the United States, this compound is not explicitly "P" or "U" listed under RCRA (40 CFR
261.33). However, it must be characterized by the generator based on its properties.

» Characteristic of Ignitability (D001): Only if in a flammable solvent (Flash point <60°C).
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+ Characteristic of Reactivity (D003): Unlikely, but possible if mixed with strong initiators.

« Toxicity: It does not leach heavy metals (D004-D011), but due to aquatic toxicity, it must be
incinerated.

Waste Stream Decision Tree

The following logic flow ensures you select the correct waste stream, preventing dangerous
cross-reactivity in the central accumulation area.

Start: Identify Waste Form

Is it in Solution?

Is it a Solid/Powder? Check Solvent Type

Pure Chemical |Consumables Contains Halogens No Halogens

Trace Contaminated Halogenated Solvent Non-Halogenated Solvent
Gloves/Paper? (DCM, Chloroform) (Acetone, MeOH, EtOAc)

Segregate: Solid Organic Waste

(Toxic/Irritant) ves

Waste Stream A: Waste Stream B:

Sl LS DS Halogenated Organic Non-Halogenated Organic

Final Disposition:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Operational logic for segregating 2-Methoxy-4'-nitrobenzophenone waste streams
to ensure compatibility and compliance.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid (Expired or Excess)

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass
jar.[1] Avoid metal cans if moisture is present (nitro compounds can be corrosive to some
metals over long durations).

o Labeling: Apply a hazardous waste label.
o Constituents: "2-Methoxy-4'-nitrobenzophenone"[1][2]
o Hazards: "Toxic, Irritant”
e Segregation: Place the container in the "Solid Organic Waste" satellite accumulation area.

o Destruction: The waste contractor must incinerate this via a licensed TSDF (Treatment,
Storage, and Disposal Facility).

Scenario B: Disposal of Mother Liquor (Synthesis
Waste)

If you have synthesized this compound, the filtrate likely contains unreacted starting materials
(e.g., 4-nitrobenzoyl chloride or 2-methoxybenzene derivatives).[1]

e pH Check: Ensure the waste solution is Neutral (pH 6-8).
o Why? If the reaction used Aluminum Chloride (

) or other Lewis acids, quenching can leave the solution highly acidic. Acidic organic waste
can polymerize or react violently in storage drums.

e Solvent Segregation:

o If solvent was Dichloromethane (DCM): Pour into Halogenated waste carboy.
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o If solvent was Ethyl Acetate/Hexane: Pour into Non-Halogenated waste carboy.

o Precipitation Risk: High concentrations may crystallize in the waste drum. Rinse the vessel
with a small amount of Acetone to ensure all solids are transferred to the liquid waste
stream.

Scenario C: Spill Cleanup (Bench Scale)

o PPE: Nitrile gloves (double gloved), lab coat, safety goggles.

o Containment: Do not dry sweep (creates dust). Cover the spill with a solvent-dampened pad
(acetone or ethanol) or use a dedicated spill pillow.[1]

o Decontamination: Wipe the surface with a mild detergent solution followed by water. The
yellow color is a visual indicator; clean until no yellow residue remains on the wipe.

» Disposal: Place all wipes and pads into a sealed bag, then into the "Solid Hazardous Debris"
bin.

Safety & Handling Protocol (Self-Validating System)

A "self-validating" safety system means the protocol itself provides visual or logical checks to
prevent error.[1]
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Component

Protocol

Validation Check

PPE (Gloves)

Nitrile (0.11mm) for solids.[1]
Laminate (Silver Shield) for

dissolved concentrates.

Check: If gloves turn yellow,
permeation has occurred.

Change immediately.

Check: Use a tissue at the

. . _ sash opening to verify inward
Engineering Controls Handle only in a Fume Hood.

airflow before opening the

container.

Check: If the solid turns from

_ bright yellow to brown/orange,
Store in Amber Glass away ]
Storage ] photo-degradation has
from light. ]
occurred.[1] Dispose of as

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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